Cas no 2108351-22-8 (N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide
• CAS No: 2108351-22-8
• MF: C₂₁H₃₁N₅O₂
• MW: 385.50314450264
• CID: 5408207
• Update Time: 2025-07-17

N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide

• Inchi： 1S/C21H31N5O2/c1-23-20(28)18-10-9-16(25(18)2)17-8-4-7-13-26(17)14-19(27)24-21(15-22)11-5-3-6-12-21/h9-10,17H,3-8,11-14H2,1-2H3,(H,23,28)(H,24,27)
• InChI Key： CKNIGYXYGZELGA-UHFFFAOYSA-N
• SMILES： N1(CC(NC2(C#N)CCCCC2)=O)CCCCC1C1=CC=C(C(NC)=O)N1C

Additional information on N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide

Research Briefing on N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide (CAS: 2108351-22-8)

In recent years, the compound N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide (CAS: 2108351-22-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide involves a multi-step process, as detailed in recent publications. Key steps include the formation of the pyrrole ring, followed by the introduction of the cyanocyclohexyl and piperidineacetamide moieties. Researchers have optimized these steps to improve yield and purity, with recent advancements highlighting the use of novel catalysts and green chemistry principles to enhance efficiency and reduce environmental impact.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo studies demonstrate its ability to modulate key signaling molecules such as NF-κB and MAPK, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest its potential as a therapeutic agent for conditions like cancer and chronic inflammatory diseases.

Preclinical evaluations have further elucidated the pharmacokinetic and pharmacodynamic properties of N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide. Studies indicate favorable bioavailability and tissue distribution, with minimal off-target effects observed in animal models. These properties, combined with its high selectivity, position this compound as a promising candidate for further drug development.

Looking ahead, ongoing research aims to explore the clinical potential of this molecule. Early-phase trials are being designed to assess its safety and efficacy in human subjects, with a focus on its application in oncology and immunology. Additionally, efforts are underway to develop derivative compounds with enhanced therapeutic profiles, leveraging structural modifications to improve potency and reduce potential side effects.

In conclusion, N-(1-Cyanocyclohexyl)-2-[1-methyl-5-[(methylamino)carbonyl]-1H-pyrrol-2-yl]-1-piperidineacetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity underscore its potential as a cornerstone for future therapeutics. Continued research and development will be essential to fully realize its clinical benefits and address any challenges that may arise during the drug development process.